Cas no 1805287-85-7 (4-Cyano-6-(difluoromethyl)-3-iodopyridine-2-acetonitrile)

4-Cyano-6-(difluoromethyl)-3-iodopyridine-2-acetonitrile is a versatile heterocyclic compound featuring a pyridine core substituted with cyano, difluoromethyl, iodo, and acetonitrile functional groups. Its unique structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for constructing complex molecules requiring selective halogenation and fluorination. The presence of both iodine and difluoromethyl groups enhances its reactivity in cross-coupling reactions, while the cyano and acetonitrile moieties offer additional sites for further derivatization. This compound is particularly useful in medicinal chemistry for developing bioactive molecules due to its balanced reactivity and stability under synthetic conditions. Its high purity and well-defined structure ensure consistent performance in research and industrial applications.

4-Cyano-6-(difluoromethyl)-3-iodopyridine-2-acetonitrile structure

1805287-85-7 structure

Product Name:4-Cyano-6-(difluoromethyl)-3-iodopyridine-2-acetonitrile

CAS No:1805287-85-7

MF:C₉H₄F₂IN₃

MW:319.049440383911

CID:4876075

Update Time:2025-08-02

4-Cyano-6-(difluoromethyl)-3-iodopyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

- 4-Cyano-6-(difluoromethyl)-3-iodopyridine-2-acetonitrile
- Inchi： 1S/C9H4F2IN3/c10-9(11)7-3-5(4-14)8(12)6(15-7)1-2-13/h3,9H,1H2
- InChI Key： IAGOSRUGYKFHIL-UHFFFAOYSA-N
- SMILES： IC1=C(C#N)C=C(C(F)F)N=C1CC#N

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 316
XLogP3: 1.6
Topological Polar Surface Area: 60.5

4-Cyano-6-(difluoromethyl)-3-iodopyridine-2-acetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029042331-1g	4-Cyano-6-(difluoromethyl)-3-iodopyridine-2-acetonitrile	1805287-85-7	97%	1g	$1,519.80	2022-04-01

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Additional information on 4-Cyano-6-(difluoromethyl)-3-iodopyridine-2-acetonitrile

Comprehensive Overview of 4-Cyano-6-(difluoromethyl)-3-iodopyridine-2-acetonitrile (CAS No. 1805287-85-7)

4-Cyano-6-(difluoromethyl)-3-iodopyridine-2-acetonitrile (CAS No. 1805287-85-7) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique pyridine core and functional groups such as cyano, difluoromethyl, and iodo substituents, offers versatile applications in modern chemistry. Its molecular structure makes it a valuable intermediate for synthesizing complex molecules, particularly in drug discovery and material science.

The growing interest in 4-Cyano-6-(difluoromethyl)-3-iodopyridine-2-acetonitrile is driven by its potential role in addressing contemporary challenges in medicinal chemistry and crop protection. Researchers are exploring its utility in designing novel small-molecule inhibitors and agrochemicals, aligning with the global demand for sustainable and efficient solutions. The compound's iodo and difluoromethyl groups are particularly noteworthy, as they enhance its reactivity and bioavailability, making it a promising candidate for further study.

In the context of pharmaceutical applications, 4-Cyano-6-(difluoromethyl)-3-iodopyridine-2-acetonitrile is being investigated for its potential in developing targeted therapies. Its ability to act as a building block for heterocyclic compounds is crucial for creating drugs with improved efficacy and reduced side effects. Recent studies highlight its relevance in cancer research, where its derivatives show promise in inhibiting specific enzymatic pathways. This aligns with the increasing focus on precision medicine and personalized treatment options.

From an agrochemical perspective, the compound's difluoromethyl group contributes to its potential as a pesticide intermediate. The agriculture industry is actively seeking eco-friendly alternatives to traditional pesticides, and 4-Cyano-6-(difluoromethyl)-3-iodopyridine-2-acetonitrile could play a pivotal role in this transition. Its structural features may lead to the development of next-generation crop protection agents with lower environmental impact and higher target specificity.

The synthesis and characterization of 4-Cyano-6-(difluoromethyl)-3-iodopyridine-2-acetonitrile require advanced organic synthesis techniques, including cross-coupling reactions and halogenation processes. These methods are essential for ensuring the compound's purity and stability, which are critical for its application in high-value industries. Researchers are also exploring green chemistry approaches to optimize its production, minimizing waste and energy consumption.

In summary, 4-Cyano-6-(difluoromethyl)-3-iodopyridine-2-acetonitrile (CAS No. 1805287-85-7) represents a cutting-edge compound with broad implications for drug discovery, agrochemical innovation, and material science. Its unique structural attributes and functional groups position it as a key player in addressing some of the most pressing challenges in these fields. As research continues to unfold, this compound is expected to contribute significantly to advancements in sustainable chemistry and life sciences.